Cas no 455-17-4 (1-Fluoro-4-(trimethylsily)benzene)
1-Fluoro-4-(trimethylsily)benzene Chemical and Physical Properties
Names and Identifiers
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- Benzene,1-fluoro-4-(trimethylsilyl)-
- (4-fluorophenyl)-trimethylsilane
- 4-FLUOROPHENYLTRIMETHYLSILANE
- P-FLUOROPHENYLTRIMETHYLSILANE
- (p-fluorophenyl)trimethylsilane
- 1-Fluoro-4-(trimethylsilyl)benzene
- 4-(trimethylsilyl)fluorobenzene
- 4-fluoro-1-trimethylsilylbenzene
- Benzene,1-fluoro-4-(trimethylsilyl)
- Me3SiC6H4-p-F
- p-fluorotrimethylsilyl benzene
- Silane,(4-fluorophenyl)trimethyl
- Silane,(4-fluorophenyl)trimethyl-
- SCHEMBL8932050
- SY242070
- DTXSID40196532
- MFCD00799543
- CS-0362947
- (4-fluoro-phenyl)-trimethyl-silane
- FT-0695326
- 1-Fluoro-4-(trimethylsily)benzene
- 455-17-4
- AS-33100
- 4-FLUOROPHENYLTRIMETHYLSILANE?
- AKOS015913617
- ?1-FLUORO-4-(TRIMETHYLSILYL)BENZENE
- Silane, (4-fluorophenyl)trimethyl-
- (4-fluorophenyl)trimethylsilane
- DB-008762
- s25160
- (4-fluorophenyl)-trimethyl-silane
-
- MDL: MFCD00799543
- Inchi: 1S/C9H13FSi/c1-11(2,3)9-6-4-8(10)5-7-9/h4-7H,1-3H3
- InChI Key: VZKFVPRKXHZBQO-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C)C1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 168.07700
- Monoisotopic Mass: 168.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: Density (g/ml, 15 ℃)
- Density: 0.9656 g/cm3 (20 ºC)
- Boiling Point: 173-174 ºC (760 Torr)
- Flash Point: 60.0±22.6 ºC,
- Refractive Index: 1.4751 (589.3 nm 20 ºC)
- Solubility: Insuluble (4.5E-3 g/L) (25 ºC),
- PSA: 0.00000
- LogP: 2.37090
- Solubility: Slightly soluble in water
1-Fluoro-4-(trimethylsily)benzene Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
1-Fluoro-4-(trimethylsily)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | S25160-1g |
p-Fluorophenyltrimethylsilane |
455-17-4 | 95% | 1g |
£250.00 | 2022-02-28 | |
| Fluorochem | S25160-5g |
p-Fluorophenyltrimethylsilane |
455-17-4 | 95% | 5g |
£750.00 | 2022-02-28 | |
| Alichem | A019092601-1g |
1-Fluoro-4-(trimethylsilyl)benzene |
455-17-4 | 95% | 1g |
$223.00 | 2023-09-01 | |
| Alichem | A019092601-5g |
1-Fluoro-4-(trimethylsilyl)benzene |
455-17-4 | 95% | 5g |
$675.69 | 2023-09-01 | |
| TRC | F402515-50mg |
1-Fluoro-4-(trimethylsily)benzene |
455-17-4 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | F402515-100mg |
1-Fluoro-4-(trimethylsily)benzene |
455-17-4 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | F402515-500mg |
1-Fluoro-4-(trimethylsily)benzene |
455-17-4 | 500mg |
$ 340.00 | 2022-06-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1433617-250mg |
(4-Fluorophenyl)trimethylsilane |
455-17-4 | 95+% | 250mg |
¥120.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1433617-1g |
(4-Fluorophenyl)trimethylsilane |
455-17-4 | 95+% | 1g |
¥322.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1433617-5g |
(4-Fluorophenyl)trimethylsilane |
455-17-4 | 95+% | 5g |
¥1123.00 | 2024-05-13 |
1-Fluoro-4-(trimethylsily)benzene Suppliers
1-Fluoro-4-(trimethylsily)benzene Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 1-Fluoro-4-(trimethylsily)benzene
1-Fluoro-4-(trimethylsilyl)benzene (CAS No. 455-17-4): Properties, Applications, and Market Insights
1-Fluoro-4-(trimethylsilyl)benzene (CAS No. 455-17-4), also known as 4-Fluorophenyltrimethylsilane, is a specialized organosilicon compound that has garnered significant attention in synthetic chemistry and material science. This compound features a benzene ring substituted with both a fluorine atom and a trimethylsilyl group, making it a versatile building block for advanced chemical synthesis. Its unique structural attributes contribute to its wide range of applications, from pharmaceuticals to advanced materials.
The chemical properties of 1-Fluoro-4-(trimethylsilyl)benzene make it particularly valuable in organic synthesis. The presence of the trimethylsilyl group enhances the compound's stability and reactivity, allowing it to participate in various coupling reactions, such as Suzuki-Miyaura and Stille couplings. Meanwhile, the fluorine atom introduces electronic effects that can influence the reactivity of adjacent functional groups, making this compound a crucial intermediate in the development of fluorinated organic molecules.
In recent years, the demand for fluorinated aromatic compounds like 1-Fluoro-4-(trimethylsilyl)benzene has surged, driven by their applications in pharmaceutical research and agrochemical development. Fluorinated compounds are known for their ability to improve the bioavailability and metabolic stability of drug candidates, making them a hot topic in medicinal chemistry. Researchers frequently search for "fluorinated benzene derivatives" or "trimethylsilyl benzene uses" to explore novel synthetic pathways and applications.
Another area where 1-Fluoro-4-(trimethylsilyl)benzene excels is in the field of material science. Its incorporation into polymers and liquid crystals can enhance thermal stability and optical properties, making it a sought-after component in high-performance materials. With the growing interest in "advanced organic materials" and "silicon-containing compounds," this compound has become a focal point for innovation in electronics and coatings industries.
The market trends for 1-Fluoro-4-(trimethylsilyl)benzene reflect its expanding role in cutting-edge research. Analysts note an increasing number of patents and publications referencing this compound, particularly in the context of "green chemistry" and "sustainable synthesis." As industries prioritize environmentally friendly processes, the demand for efficient and selective reagents like 1-Fluoro-4-(trimethylsilyl)benzene is expected to rise.
For laboratory use, 1-Fluoro-4-(trimethylsilyl)benzene is typically handled under inert conditions to preserve its reactivity. Its storage and handling protocols are frequently queried by chemists, with search terms such as "handling fluorinated silanes" and "stability of trimethylsilyl benzene" gaining traction. Proper storage in a cool, dry place under nitrogen or argon is recommended to maintain its integrity over time.
In summary, 1-Fluoro-4-(trimethylsilyl)benzene (CAS No. 455-17-4) stands out as a multifaceted compound with broad utility in modern chemistry. Its dual functionality—combining the benefits of fluorine chemistry and organosilicon chemistry—positions it as a key player in the development of next-generation pharmaceuticals, materials, and agrochemicals. As research continues to uncover new applications, this compound is poised to remain at the forefront of scientific innovation.
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